Cas no 18494-63-8 (Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-)

Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)- structure
18494-63-8 structure
Product Name:Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
CAS No:18494-63-8
MF:C13H16ClNO
MW:237.725242614746
CID:233234
PubChem ID:245802
Update Time:2025-04-19

Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(2-chlorophenyl)(hexahydro-1H-azepin-1-yl)-
    • azepan-1-yl-(2-chlorophenyl)methanone
    • 1-(2-chlorobenzoyl)azepane
    • 1-(2-chloro-benzoyl)-azepane
    • AC1L6GOZ
    • AC1Q5FIM
    • azepan-1-yl(2-chlorophenyl)methanone
    • CBDivE_012938
    • CTK4D8861
    • NSC58038
    • ST014407
    • SureCN3456393
    • SCHEMBL3456393
    • 18494-63-8
    • AKOS000612044
    • AB00078961-01
    • DTXSID20288909
    • NSC-58038
    • Cambridge id 5280599
    • Inchi: 1S/C13H16ClNO/c14-12-8-4-3-7-11(12)13(16)15-9-5-1-2-6-10-15/h3-4,7-8H,1-2,5-6,9-10H2
    • InChI Key: SONJOLVUQSJDFQ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC=CC=1C(N1CCCCCC1)=O

Computed Properties

  • Exact Mass: 237.09218
  • Monoisotopic Mass: 237.092
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 236
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • Density: 1.164
  • Boiling Point: 377.1°Cat760mmHg
  • Flash Point: 181.9°C
  • Refractive Index: 1.557
  • PSA: 20.31
  • LogP: 3.29410
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